Cas no 120729-93-3 (1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-)

1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl- structure
120729-93-3 structure
Product Name:1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
CAS No:120729-93-3
MF:C13H16N2O4S
MW:296.342142105103
CID:172645
PubChem ID:3078351
Update Time:2025-04-19

1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
    • 5-(dimethylsulfamoyl)-1-ethylindole-3-carboxylic acid
    • DTXSID70923550
    • 5-(N,N-Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid
    • 1H-Indole-3-carboxylic acid, 5-((dimethylamino)sulfonyl)-1-ethyl-
    • AKOS000112908
    • CCG-201576
    • 5-((Dimethylamino)sulfonyl)-1-ethyl-1H-indole-3-carboxylic acid
    • BRN 3561113
    • 120729-93-3
    • 5-(Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid
    • Inchi: 1S/C13H16N2O4S/c1-4-15-8-11(13(16)17)10-7-9(5-6-12(10)15)20(18,19)14(2)3/h5-8H,4H2,1-3H3,(H,16,17)
    • InChI Key: YBBBHQQGLMGFGE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)C(C(=O)O)=CN2CC)(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 296.08318
  • Monoisotopic Mass: 296.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 88Ų

Experimental Properties

  • Density: 1.35
  • Boiling Point: 526.1°Cat760mmHg
  • Flash Point: 272°C
  • Refractive Index: 1.613
  • PSA: 79.61
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